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Compound of Interest

Compound Name: 6-Phenylhexan-2-one

Cat. No.: B075930 Get Quote

Essential Safety and Handling Guide for 6-
Phenylhexan-2-one
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This document provides essential safety

protocols and logistical information for 6-Phenylhexan-2-one, a ketone used in various organic

synthesis applications. Adherence to these guidelines is critical for ensuring personal safety

and minimizing environmental impact.

Hazard Profile and Safety Precautions
6-Phenylhexan-2-one is classified as a hazardous substance. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it presents the

following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H413: May be harmful to aquatic life with long-lasting effects.
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To mitigate these risks, the following precautionary measures must be strictly followed:

P261: Avoid breathing dust, fumes, gas, mist, vapors, or spray.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling 6-Phenylhexan-2-one
to prevent exposure. The following table summarizes the recommended PPE.
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Body Part
Personal Protective
Equipment

Material/Type
Recommendation

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended for splash

protection. For prolonged

contact, consider more robust

options and always inspect

gloves for integrity before use.

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles

In situations with a risk of

splashing, chemical splash

goggles that comply with ANSI

Z87.1 or EN 166 standards are

essential. A face shield may be

required for larger quantities or

when there is a significant

splash hazard.[1]

Body
Laboratory coat or chemical-

resistant apron

A standard laboratory coat

should be worn at all times.

For procedures with a higher

risk of splashes, a chemical-

resistant apron over the lab

coat is advised.

Respiratory
Use in a well-ventilated area or

with a fume hood

Work should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

If ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

may be necessary.

Operational and Disposal Plans
Handling and Storage:
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Always handle 6-Phenylhexan-2-one in a well-ventilated area, preferably within a chemical

fume hood.[2]

Avoid contact with skin and eyes.[2]

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan: Proper disposal of 6-Phenylhexan-2-one and its containers is crucial to prevent

environmental contamination.

Waste Identification: All waste containing 6-Phenylhexan-2-one should be treated as

hazardous waste.

Containerization: Collect waste in a dedicated, properly labeled, and sealed container that is

chemically compatible.

Disposal Method: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[2] Do not discharge to

sewer systems.[2]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[2] Alternatively, puncture the packaging to render it unusable and

dispose of it in a sanitary landfill.[2]

The following diagram outlines the logical workflow for the safe handling and disposal of 6-
Phenylhexan-2-one.
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Handling Protocol

Disposal Protocol

PPE Key

Step 1: Don Appropriate PPE

Step 2: Prepare Work Area (Fume Hood)

Proceed

Step 3: Handle Chemical in Fume Hood

Proceed

Step 4: Segregate Waste

Generate Waste

Step 5: Use Labeled, Sealed Container

Contain

Step 6: Arrange for Professional Disposal

Finalize

Gloves (Nitrile/Neoprene) Goggles/Face Shield Lab Coat/Apron Fume Hood/Respirator

Click to download full resolution via product page

Safe Handling and Disposal Workflow for 6-Phenylhexan-2-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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